Cas no 898757-97-6 (Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate)

• Product Name: Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate
• CAS No: 898757-97-6
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 1945249
• PubChem ID: 24727584
• Update Time: 2025-06-09

Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-heptoxyphenyl)-5-oxopentanoate
• ETHYL 5-(4-HEPTYLOXYPHENYL)-5-OXOVALERATE
• AG-H-64039
• CTK5G4152
• KB-202035
• ETHYL 5-[4-(HEPTYLOXY)PHENYL]-5-OXOPENTANOATE
• 898757-97-6
• ETHYL5-(4-HEPTYLOXYPHENYL)-5-OXOVALERATE
• AKOS016023022
• DTXSID30645802
• MFCD02261466
• Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate

• MDL： MFCD02261466
• Inchi： 1S/C20H30O4/c1-3-5-6-7-8-16-24-18-14-12-17(13-15-18)19(21)10-9-11-20(22)23-4-2/h12-15H,3-11,16H2,1-2H3
• InChI Key： AEQIYJVQTOYNDT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CCCC(=O)OCC)=O)CCCCCCC

Computed Properties

• Exact Mass: 334.21400
• Monoisotopic Mass: 334.21440943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.95190

Additional information on Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate

Comprehensive Overview of Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate (CAS No. 898757-97-6)

Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate (CAS No. 898757-97-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance chemistry, and material science. This ester derivative features a unique molecular structure combining a heptyloxyphenyl moiety with a 5-oxovalerate chain, making it a versatile building block for synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its enhanced solubility and thermal stability, which are critical for high-performance formulations.

The compound's systematic name, Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate, reflects its precise chemical architecture. The heptyloxy group contributes to its lipophilic character, while the oxovalerate ester functionality offers reactivity for further derivatization. Such properties align with current trends in green chemistry, where sustainable and efficient synthetic routes are prioritized. Notably, its CAS No. 898757-97-6 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in supply chains.

In the context of user search trends, queries like "applications of Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate" or "synthesis methods for CAS 898757-97-6" highlight growing interest in its practical uses. Recent studies suggest its utility in UV stabilizers and liquid crystal formulations, addressing demands for advanced materials in electronics and coatings. Additionally, its role as a flavor enhancer precursor resonates with the food industry's focus on clean-label ingredients.

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Future research directions may explore its catalytic applications or bioactive potential, leveraging its structural flexibility. As regulatory frameworks evolve, documentation of safety profiles and handling guidelines for CAS No. 898757-97-6 will remain essential to meet compliance standards. This aligns with frequent searches for "MSDS of Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate" or "storage conditions for keto esters."

In summary, Ethyl 5-(4-heptyloxyphenyl)-5-oxovalerate represents a compelling case study in functionalized esters, bridging academic curiosity and industrial utility. Its multifaceted applications—from advanced materials to specialty chemicals—underscore its relevance in contemporary scientific discourse and commercial ventures.